Cas no 179900-21-1 (Morpholine, 4-(3-fluoro-2-nitrophenyl)-)

• Product Name: Morpholine, 4-(3-fluoro-2-nitrophenyl)-
• CAS No: 179900-21-1
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 1370397
• PubChem ID: 53255500
• Update Time: 2025-05-26

Morpholine, 4-(3-fluoro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3-fluoro-2-nitrophenyl)-
• 6-Fluoro-2-morpholinonitrobenzene
• 4-(3-Fluoro-2-nitrophenyl)morpholine
• 179900-21-1
• DB-379660
• KS-5413
• SCHEMBL9059492
• AKOS010473866

• MDL： MFCD13689255
• Inchi： 1S/C10H11FN2O3/c11-8-2-1-3-9(10(8)13(14)15)12-4-6-16-7-5-12/h1-3H,4-7H2
• InChI Key： JIAGZYCSIUOTRC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])N1CCOCC1

Computed Properties

• Exact Mass: 226.07543
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.5±42.0 °C at 760 mmHg
• Flash Point: 188.4±12.3 °C
• PSA: 55.61

Morpholine, 4-(3-fluoro-2-nitrophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Morpholine, 4-(3-fluoro-2-nitrophenyl)-

Morpholine, 4-(3-fluoro-2-nitrophenyl)- (CAS No. 179900-21-1): An Overview of a Promising Compound in Medicinal Chemistry

Morpholine, 4-(3-fluoro-2-nitrophenyl)- (CAS No. 179900-21-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 4-(3-fluoro-2-nitrophenyl)morpholine, is characterized by a morpholine ring substituted with a 3-fluoro-2-nitrophenyl group. The combination of these functional groups endows the molecule with a range of properties that make it an attractive candidate for various pharmaceutical applications.

The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. It is widely used in the synthesis of pharmaceuticals and agrochemicals due to its stability and ability to form hydrogen bonds. The 3-fluoro-2-nitrophenyl substituent, on the other hand, introduces additional complexity and reactivity to the molecule. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with biological targets. The nitro group, being a strong electron-withdrawing group, further enhances the polarity and reactivity of the compound.

Recent studies have highlighted the potential of 4-(3-fluoro-2-nitrophenyl)morpholine in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively are highly sought after in drug discovery. Research has shown that 4-(3-fluoro-2-nitrophenyl)morpholine exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area where 4-(3-fluoro-2-nitrophenyl)morpholine shows promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and dysfunction. The multifaceted nature of these diseases requires therapeutic agents that can address multiple pathological mechanisms. Studies have demonstrated that 4-(3-fluoro-2-nitrophenyl)morpholine possesses neuroprotective properties by reducing oxidative stress, inhibiting apoptosis, and modulating neurotransmitter levels.

In addition to its therapeutic potential, 4-(3-fluoro-2-nitrophenyl)morpholine has also been investigated for its use as a lead compound in drug discovery programs. Lead compounds are molecules that exhibit desirable biological activity and can be further optimized through medicinal chemistry approaches to enhance their potency, selectivity, and pharmacokinetic properties. The unique structure of 4-(3-fluoro-2-nitrophenyl)morpholine provides a solid foundation for structure-activity relationship (SAR) studies, which can guide the design of more potent and selective derivatives.

The synthesis of 4-(3-fluoro-2-nitrophenyl)morpholine involves several well-established chemical reactions. One common approach is to start with 3-fluoro-2-nitrobenzaldehyde, which can be converted into the corresponding aldehyde through a series of reactions including nucleophilic addition and ring closure. The resulting intermediate can then be further modified to introduce the morpholine ring using standard synthetic methods such as reductive amination or nucleophilic substitution.

The physicochemical properties of 4-(3-fluoro-2-nitrophenyl)morpholine have been extensively studied to understand its behavior in different environments. For instance, its solubility in various solvents has been characterized to optimize its use in different formulations. Additionally, its stability under different conditions, such as temperature and pH, has been evaluated to ensure its reliability in pharmaceutical applications.

Pharmacokinetic studies have also provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 4-(3-fluoro-2-nitrophenyl)morpholine. These studies are crucial for understanding how the compound behaves in vivo and for predicting its potential therapeutic effects and side effects. Preliminary data suggest that 4-(3-fluoro-2-nitrophenyl)morpholine exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, Morpholine, 4-(3-fluoro-2-nitrophenyl)- (CAS No. 179900-21-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for various therapeutic applications, including anti-inflammatory agents and neuroprotective drugs. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, further solidifying its importance in the field.